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Compound of Interest

Compound Name: Dibenzylamine-d10

Cat. No.: B592465

A Comprehensive Safety Guide to
Dibenzylamine-d10

Introduction: This technical guide provides a detailed overview of the safety information for
Dibenzylamine-d10. It is important to note that comprehensive safety data for the deuterated
form, Dibenzylamine-d10 (CAS 923282-09-1), is not extensively available. Therefore, this
document primarily relies on the well-documented safety profile of its non-deuterated analogue,
Dibenzylamine (CAS 103-49-1), as a surrogate. The primary difference between these
compounds is isotopic substitution, which is generally not expected to significantly alter the
fundamental chemical hazards. This guide is intended for researchers, scientists, and
professionals in drug development who may handle this substance.

Chemical Identification
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Identifier Dibenzylamine Dibenzylamine-d10
CAS Number 103-49-1[1][2][3] 923282-09-1[4]
Molecular Formula C14H15N([1][3] C14D10H5N[4]
Molecular Weight 197.28 g/mol [1] 207.34 g/mol [4]
N 1-(2,3,4,5,6-
pentadeuteriophenyl)-N-
(Phenylmethyl)benzenemetha
Synonyms [(2,3,4,5,6-

namine, N,N-Dibenzylamine[1]

[2]

pentadeuteriophenyl)methyl]m

ethanamine[4]

Hazard Identification and Classification

Dibenzylamine is classified as a hazardous substance according to the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.

GHS Pictograms:
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GHS Pictograms for Dibenzylamine.
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Signal Word:Danger[2][5]

GHS Hazard Statements:[5]

H302: Harmful if swallowed.[1][5]

o H314: Causes severe skin burns and eye damage.[1][5]

e H315: Causes skin irritation.[1][6]

e H318: Causes serious eye damage.[1][3]

e H319: Causes serious eye irritation.[1][6]

e H401: Toxic to aquatic life.

e H410: Very toxic to aquatic life with long lasting effects.[1][6]
GHS Precautionary Statements (selected):[5]

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[5]
e P273: Avoid release to the environment.[5]

e P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[5]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.
Rinse mouth.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][5]

e P501: Dispose of contents/ container to an approved waste disposal plant.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Dibenzylamine.
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Property

Value

Physical State

Liquid[3][7]

Appearance Colorless to light yellow oily liquid[8]
Odor Ammonia-like[3][7][8]

Melting Point -26 °C (-14.8 °F)[3]

Boiling Point 300 °C (572 °F)[3][8]

Density 1.026 g/mL at 25 °C[8]

Flash Point 143 °C (289.4 °F) - closed cup

Autoignition Temperature

425 °C (797 °F)[3]

Water Solubility

0.05 g/L (at 20 °C)[3]

Vapor Pressure

0.3 Pa at 20 °C[3]

Toxicological Information

Dibenzylamine is harmful if swallowed and causes severe skin burns and eye damage.[2][7]

Acute Toxicity Data:

Route Species Value Test Guideline
OECD Test Guideline
Dermal Rat LD50 > 2,000 mg/kg
402
Acute toxicity,
Oral - -

Category 4

Skin Corrosion/Irritation:

e Species: Rabbit

o Result: Corrosive, category 1C (responses occur after exposures between 1 and 4 hours).
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Germ Cell Mutagenicity:
e Test: Ames test
e System:S. typhimurium

o Result: Negative

Experimental Protocols

Dermal Toxicity Study (as per OECD Test Guideline 402): The acute dermal toxicity of
Dibenzylamine was assessed in rats. A limit test was likely performed where a dose of 2,000
mg/kg of the substance was applied to the shaved skin of the animals. The application site was
covered with a porous gauze dressing for a 24-hour exposure period. The animals were
observed for mortality and clinical signs of toxicity for up to 14 days. The result, LD50 > 2,000
mg/kg, indicates that the lethal dose is above this limit.

Ames Test (as per OECD Test Guideline 471): This in vitro test for bacterial reverse mutation
assesses the potential of a substance to induce gene mutations. Strains of Salmonella
typhimurium that carry mutations in genes involved in histidine synthesis are used. The
bacteria are exposed to the test substance with and without a metabolic activation system (S9
mix). A positive result is indicated by a significant increase in the number of revertant colonies
compared to the control. The negative result for Dibenzylamine suggests it is not mutagenic
under the conditions of this test.

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe Handling and Storage Workflow:
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Handling Procedures

Handling
- Avoid all personal contact
- Use in well-ventilated area
- Wash hands thoroughly after use

Wear Appropriate PPE
(See Below)

Storage Requirements

Storage
- Cool, dry, well-ventilated area
- Tightly closed original containers
- Store locked up

Avoid Incompatible Materials
- Strong oxidizing agents, acids

Personal Protective Equipment (PPE)

Eye/Face Protection
- Chemical safety goggles or face shield

Skin Protection
- Chemical-resistant gloves
- Protective clothing, PVC apron

|

Respiratory Protection
- Acid anhydrides, acid chlorides - Use respirator if ventilation is inadequate

- Chloroformates

Click to download full resolution via product page

Workflow for safe handling, storage, and PPE.

Specific PPE Recommendations:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[9]

« Skin Protection: Wear appropriate gloves and clothing to prevent skin exposure.[3][9] A PVC
apron is also recommended.[7]

+ Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant a respirator's use.[9]

Emergency Procedures
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First Aid and Emergency Response Logical Flow:

(Inhalation) (Skin Comacg Gye Comac) (Ingestion)

Move to fresh air. Take off contaminated clothing immediately. Rinse with plenty of water. Make victim drink water (two glasses max).

If breathing is difficult, give oxygen. Rinse skin with water/shower. Remove contact lenses. Do NOT induce vomiting.
Call a physician. Call a physician immediately. Call an ophthalmologist immediately. Call a physician immediately.

Click to download full resolution via product page
Emergency first aid procedures by exposure route.

Fire-Fighting Measures:

¢ Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[9]

» Specific Hazards: Combustible. Vapors are heavier than air and may form explosive mixtures
with air on intense heating. Hazardous combustion products include carbon oxides (CO,
C0O2) and nitrogen oxides (NOx).[3][7]

Accidental Release Measures:

Clean up spills immediately.[7][9]

Avoid breathing vapors and contact with skin and eyes.[7]

Absorb the spill with inert material (e.g., dry sand or earth) and place it into a chemical waste
container.[9]

Prevent the product from entering drains as it is very toxic to aquatic life.[2]
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Ecological Information

Dibenzylamine is classified as very toxic to aquatic life with long-lasting effects.[2] Discharge
into the environment must be avoided.

Ecotoxicity Data:

Test Species Value Exposure Time Test Guideline
Desmodesmus
o ] OECD Test
Toxicity to algae subspicatus NOEC: 0.1 mg/l 72 h o
Guideline 201
(green algae)
Toxicity to ) ) OECD Test
) ] Activated sludge EC50: 171 mgl/l 30 min o
microorganisms Guideline 209

Persistence and Degradability:

e Result: Not readily biodegradable.

» Biodegradation: 3% after 28 days.

Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions.
» Conditions to Avoid: Incompatible products.[3]

e Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, acid chlorides, and
chloroformates.[2][3]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (C0O2).[3]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.
Chemicals should be left in their original containers, and not mixed with other waste.
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Uncleaned containers should be handled as the product itself. This material and its container
must be disposed of as hazardous waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dibenzylamine-d10 safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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